Cas no 1806755-30-5 (3-(Aminomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1806755-30-5
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 4838867
• Update Time: 2025-05-20

3-(Aminomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H9F3N2O3/c1-16-8-6(3-13)5(4-15)2-7(14-8)17-9(10,11)12/h2,4H,3,13H2,1H3
• InChI Key： JWYUXTSDSVPSIU-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C=O)=C(C(=N1)OC)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 1
• Topological Polar Surface Area: 74.4

Additional information on 3-(Aminomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

3-(Aminomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

The compound 3-(Aminomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No: 1806755-30-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group at position 3, a methoxy group at position 2, and a trifluoromethoxy group at position 6, along with a carboxaldehyde group at position 4. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an interesting subject for research and development in the fields of medicinal chemistry, agrochemistry, and materials science.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery due to their ability to interact with various biological targets, such as enzymes and receptors. The presence of the aminomethyl group in this compound introduces additional flexibility and hydrogen bonding capabilities, which can enhance its bioavailability and binding affinity to target molecules. Additionally, the methoxy group contributes to increased lipophilicity, while the trifluoromethoxy group provides electron-withdrawing effects that can modulate the electronic properties of the molecule further.

The carboxaldehyde group at position 4 is particularly significant as it can serve as a reactive site for further functionalization. This feature allows chemists to explore various post-synthesis modifications, such as alkylation or condensation reactions, to create derivatives with tailored properties. Recent advancements in catalytic methods have enabled more efficient synthesis pathways for this compound, reducing production costs and improving scalability.

In terms of applications, 3-(Aminomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde has shown promise in the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant defense mechanisms makes it a potential candidate for pest control agents or plant growth regulators. Furthermore, its unique electronic properties make it a valuable component in the design of advanced materials, such as organic semiconductors or sensors.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that its degradation products are non-toxic and biodegradable under standard conditions, making it an eco-friendly alternative to traditional chemicals. This attribute aligns with current global trends toward sustainable chemistry practices.

In conclusion, 3-(Aminomethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No: 1806755-30-5) represents a versatile platform for chemical innovation across multiple industries. Its unique structure and functional groups provide ample opportunities for further exploration and application development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern chemical science.